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Compound of Interest

Compound Name:
Chromic acid (H2Cr2O7),rubidium

salt (1:2)

Cat. No.: B082955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Rubidium Dichromate,

detailing its chemical identity, properties, synthesis, and key safety considerations relevant to a

scientific audience.

1. Chemical Identity

Molecular Formula: Rb₂Cr₂O₇

IUPAC Name: Rubidium Dichromate[1]

Synonyms: Dirubidium dichromate, Chromic acid (H₂Cr₂O₇) dirubidium salt[1][2][3]

CAS Number: 13446-73-6[1][2]

2. Physicochemical and Crystallographic Data

Rubidium dichromate is an orange-red crystalline solid.[4] It is a powerful oxidizing agent and a

confirmed carcinogen.[2][3] The compound is known to exist in multiple crystalline forms, or

polymorphs, primarily triclinic and monoclinic structures, with at least four characterized

variations.[4][5]

The tables below summarize key quantitative data for the compound.
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Table 1: General Physicochemical Properties

Property Value References

Molar Mass 386.92 g/mol [1][6]

Appearance Orange-red crystalline solid [4]

Density
Monoclinic: 3.021 g/cm³

Triclinic: 3.125 g/cm³
[2][3][7]

Table 2: Water Solubility of Polymorphs ( g/100g H₂O)

Temperature Monoclinic Form Triclinic Form References

20°C 5.9 5.8 [2][3]

30°C 10.0 9.5 [2][3]

40°C 15.2 14.8 [2][3]

60°C 32.3 32.4 [2][3]

Table 3: Crystallographic Data for Triclinic Rb₂Cr₂O₇ (Polymorph 1)
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Parameter Value References

Space Group Pī [5][8]

a 13.554 Å [5][8]

b 7.640 Å [5][8]

c 7.735 Å [5][8]

α 93.64° [5][8]

β 98.52° [5][8]

γ 88.80° [5][8]

Cr–O (bridging) 1.78 Å [5][8]

Cr–O (terminal) 1.62 Å [5][8]

3. Experimental Protocols: Synthesis

Rubidium dichromate can be synthesized via several routes. A common laboratory-scale

method involves the reaction of a rubidium salt with a source of dichromate ions.

Protocol: Synthesis from Rubidium Carbonate and Chromium Trioxide

This protocol is based on the straightforward acid-base reaction between rubidium carbonate

and chromic acid (formed in situ from CrO₃).[3]

Materials:

Rubidium Carbonate (Rb₂CO₃)

Chromium Trioxide (CrO₃)

Deionized Water

Crystallizing Dish

Stir Plate and Magnetic Stir Bar
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pH indicator paper

Methodology:

Preparation of Solutions: Carefully prepare a concentrated aqueous solution of Rubidium

Carbonate. In a separate beaker, cautiously dissolve a stoichiometric amount of Chromium

Trioxide in a minimal volume of deionized water. This reaction is exothermic.

Reaction: Slowly add the Chromium Trioxide solution to the stirring Rubidium Carbonate

solution. The reaction will effervesce as CO₂ gas is released.

Reaction: Rb₂CO₃ + 2CrO₃ → Rb₂Cr₂O₇ + CO₂(g)

pH Adjustment: After the addition is complete, check the pH of the solution. It should be

slightly acidic to ensure the dichromate ion is the predominant species in solution.

Crystallization: Transfer the resulting orange-red solution to a crystallizing dish. Allow the

solvent to evaporate slowly at room temperature.

Isolation: Orange-red crystals of Rubidium Dichromate will form.[3] Isolate the crystals by

decantation or filtration, then dry them in a desiccator.

4. Visualizations: Workflow and Chemical Logic

While Rb₂Cr₂O₇ is not involved in biological signaling, its synthesis and chemical behavior can

be represented in logical workflows.
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Caption: A workflow diagram illustrating the synthesis of Rubidium Dichromate.
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Caption: Logical relationship between the compound's chemistry and its toxicity.

5. Applications and Relevance

Rubidium dichromate's applications are limited and primarily confined to specialized research.

Chemical Intermediate: It can serve as a precursor for the synthesis of other rubidium

compounds. For example, it can be converted to rubidium chromate (Rb₂CrO₄), which can

then be used to produce rubidium hydroxide, a more versatile base.[9][10]

Analytical Chemistry: Due to its high purity and stability, it holds potential as a primary

standard in specific volumetric analysis applications, analogous to its more common

potassium counterpart.[9]
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Materials Science: Research has explored the synthesis of complex oxides and control of

crystal morphology using dichromate compounds, suggesting potential use in creating novel

materials.[9]

The broader applications of the rubidium element include atomic clocks, specialized glass

manufacturing, and use as a "getter" in vacuum tubes.[11][12][13]

6. Safety and Toxicology

Professionals handling this compound must be aware of its significant hazards, which are

primarily associated with the hexavalent chromium ion.

Carcinogenicity: Rubidium dichromate is a confirmed human carcinogen (IARC Class 1).[1]

[3]

Toxicity Profile: It is classified as a poison.[3] Exposure can lead to severe health effects.

Nephrotoxicity: The compound is toxic to the kidneys.[1]

Dermatotoxicity: It can cause skin burns and is a skin sensitizer, capable of inducing

allergic reactions.[1]

Respiratory Effects: Inhalation may cause irritation and occupational asthma.[1][14]

Exposure Limits: Occupational exposure limits for hexavalent chromium (Cr(VI)) are

extremely low, with an OSHA Permissible Exposure Limit (PEL) of 0.005 mg/m³ and an

ACGIH Threshold Limit Value (TLV) of 0.0001 mg/m³.[15]

Due to these hazards, strict adherence to safety protocols, including the use of appropriate

personal protective equipment (PPE) and handling within a fume hood, is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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